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Compound of Interest

Compound Name: Ebecryl 220

Cat. No.: B14172328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Ebecryl® 220, a

hexafunctional aromatic urethane acrylate, in stereolithography (SLA) 3D printing formulations.

Ebecryl® 220 is known for its rapid cure response, high hardness, and excellent solvent

resistance, making it a candidate for applications requiring robust and chemically resistant

components.[1][2][3][4]

Introduction to Ebecryl 220 for SLA
Ebecryl® 220 is an aromatic urethane acrylate oligomer that, when exposed to UV radiation in

the presence of a suitable photoinitiator, undergoes rapid polymerization to form a solid,

crosslinked polymer.[1][2][3][4] Its high functionality contributes to a high crosslink density,

resulting in printed objects with excellent hardness and chemical resistance.[1][3] Due to its

high viscosity, Ebecryl® 220 is typically formulated with reactive diluents to achieve a viscosity

suitable for SLA printing processes. The selection of these diluents, along with the type and

concentration of the photoinitiator, is critical in tuning the final properties of the printed material.

Example Formulations
The following table outlines example formulations for SLA resins based on Ebecryl® 220.

These are starting points and may require optimization depending on the specific SLA printer

and desired application. A study on urethane acrylate-based resins for dental applications

utilized a formulation with 40 wt% urethane acrylate, 40 wt% crosslinking agent, 12 wt%
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reactive diluent, and 3 wt% photoinitiator, which serves as a basis for the compositions

presented below.[5][6]

Table 1: Example Ebecryl® 220 SLA Resin Formulations

Component
Formulation A
(High Hardness)

Formulation B
(Balanced)

Formulation C
(Improved
Flexibility)

Ebecryl® 220

(Oligomer)
50% 40% 30%

Trimethylolpropane

Triacrylate (TMPTA)

(Crosslinker)

35% 40% 35%

1,6-Hexanediol

Diacrylate (HDDA)

(Reactive Diluent)

13% 13% 23%

Tri(propylene glycol)

Diacrylate (TPGDA)

(Reactive Diluent)

- 5% 10%

Phenylbis(2,4,6-

trimethylbenzoyl)phos

phine Oxide (BAPO)

(Photoinitiator)

2% 2% 2%

Experimental Protocols
Resin Preparation

In a light-blocking container, combine the desired weights of Ebecryl® 220, reactive diluents

(HDDA and/or TPGDA), and crosslinker (TMPTA).

Gently heat the mixture to 50-60°C while stirring until a homogeneous solution is obtained.

This will reduce the viscosity of Ebecryl® 220 and aid in mixing.

Allow the mixture to cool to room temperature.
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Add the photoinitiator (BAPO) and stir in the dark until it is completely dissolved.

Degas the resin in a vacuum chamber to remove any entrapped air bubbles.

Viscosity Measurement
Use a rotational viscometer with a suitable spindle.

Equilibrate the resin sample to the measurement temperature (e.g., 25°C).

Measure the viscosity at a defined shear rate (e.g., 10 s⁻¹).

Stereolithography (SLA) 3D Printing
Pour the prepared resin into the vat of a commercial SLA 3D printer.

Set the printing parameters, including layer thickness (e.g., 50-100 µm) and exposure time.

Exposure time will need to be calibrated for the specific resin formulation and printer.

Print the desired 3D models (e.g., tensile test specimens, cytotoxicity test samples).

After printing, remove the parts from the build platform and wash them with isopropyl alcohol

(IPA) to remove excess uncured resin.

Perform post-curing in a UV curing chamber to ensure complete polymerization.

Mechanical Testing
Print tensile test specimens according to a standard such as ASTM D638.

Condition the specimens at a controlled temperature and humidity.

Perform tensile testing using a universal testing machine to determine the ultimate tensile

strength, Young's modulus, and elongation at break.

Print flexural test specimens according to a standard such as ASTM D790.

Perform three-point bending tests to determine the flexural strength and flexural modulus.
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Biocompatibility Assessment (In Vitro Cytotoxicity)
Prepare disk-shaped samples of the cured resin.

Sterilize the samples.

Perform an MTT assay according to ISO 10993-5 standards to assess the in vitro

cytotoxicity. This involves incubating the material extracts with a cell line (e.g., L929

fibroblasts) and measuring cell viability. Urethane acrylate-based resins have been shown to

be non-toxic in some dental applications based on MTT assays.[5][6]

Expected Material Properties
The following table summarizes the expected range of properties for SLA-printed parts based

on Ebecryl® 220 formulations. These values are illustrative and will vary depending on the

exact formulation and processing conditions.

Table 2: Expected Properties of Cured Ebecryl® 220 Formulations

Property Formulation A Formulation B Formulation C

Viscosity (at 25°C,

mPa·s)
500 - 800 400 - 700 300 - 600

Ultimate Tensile

Strength (MPa)
40 - 60 35 - 55 30 - 50

Young's Modulus

(GPa)
2.0 - 3.0 1.5 - 2.5 1.0 - 2.0

Elongation at Break

(%)
2 - 5 4 - 8 6 - 12

Flexural Strength

(MPa)
70 - 100 60 - 90 50 - 80

Flexural Modulus

(GPa)
2.5 - 3.5 2.0 - 3.0 1.5 - 2.5

Shore D Hardness 85 - 95 80 - 90 75 - 85
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Biocompatibility and Considerations for Drug
Development
While some urethane acrylates have demonstrated good biocompatibility in dental applications,

it is crucial to note that Ebecryl® 220 is an aromatic urethane acrylate.[5][6] Aromatic

compounds can sometimes have higher cytotoxic potential than their aliphatic counterparts.

Therefore, for any application in drug development or those requiring biocompatibility, rigorous

testing according to ISO 10993 and other relevant standards is mandatory. The non-toxic

results from studies on other urethane acrylates are promising but do not replace the need for

specific testing of any Ebecryl® 220-based formulation.[5][6]
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Caption: Experimental workflow for Ebecryl® 220 SLA resin.
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Caption: Components of an Ebecryl® 220 SLA formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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